(6-chloro-1H-indol-2-yl)boronic acid

• IUPAC Name: (6-chloro-1H-indol-2-yl)boronic acid
• InChI: InChI=1S/C8H7BClNO2/c10-6-2-1-5-3-8(9(12)13)11-7(5)4-6/h1-4,11-13H
• InChI Key: BBPROCGGQYYIIS-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(N1)C=C(C=C2)Cl)(O)O
• Molecular Formula: C8H7BClNO2
• DSSTOX Substance ID: DTXSID401283754
• Molecular Weight: 195.41 g/mol
• CAS No.: 1286777-11-4

Description

(6-Chloro-1H-indol-2-yl)boronic acid is an organoboron compound featuring an indole scaffold substituted with a chlorine atom at the 6-position and a boronic acid group at the 2-position. Indole derivatives are widely studied due to their biological relevance, particularly in medicinal chemistry, where they serve as precursors for drug discovery . The boronic acid moiety enables unique reactivity, such as forming reversible covalent bonds with diols or acting as a warhead in enzyme inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-chloro-1H-indol-2-yl)boronic acid typically involves the borylation of the corresponding halogenated indole. One common method is the palladium-catalyzed borylation of 6-chloroindole using bis(pinacolato)diboron in the presence of a base such as potassium acetate. The reaction is carried out under an inert atmosphere, typically at elevated temperatures.

Industrial Production Methods: While specific industrial production methods for (6-chloro-1H-indol-2-yl)boronic acid are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to improve yield and purity, and employing continuous flow reactors to enhance efficiency and scalability.

Types of Reactions:

Suzuki-Miyaura Coupling: This is the most prominent reaction involving (6-chloro-1H-indol-2-yl)boronic acid. It undergoes cross-coupling with various aryl or vinyl halides in the presence of a palladium catalyst and a base, forming new carbon-carbon bonds.

Oxidation and Reduction: While less common, the compound can participate in oxidation and reduction reactions under specific conditions, altering the functional groups attached to the indole ring.

Common Reagents and Conditions:

Palladium Catalysts: Such as palladium acetate or palladium chloride.

Bases: Potassium carbonate, sodium hydroxide, or potassium acetate.

Solvents: Tetrahydrofuran, dimethylformamide, or toluene.

Conditions: Reactions are typically carried out under an inert atmosphere (nitrogen or argon) at temperatures ranging from room temperature to 100°C.

Major Products:

Biaryl Compounds: Resulting from Suzuki-Miyaura coupling.

Functionalized Indoles: From oxidation or reduction reactions.

Scientific Research Applications

(6-Chloro-1H-indol-2-yl)boronic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules, particularly in the pharmaceutical industry for drug development.

Biology: Employed in the synthesis of biologically active compounds, including enzyme inhibitors and receptor modulators.

Medicine: Investigated for its potential in developing therapeutic agents, particularly in cancer research due to the bioactivity of indole derivatives.

Industry: Utilized in the production of advanced materials and polymers, leveraging its reactivity in forming stable carbon-carbon bonds.

Mechanism of Action

The primary mechanism of action for (6-chloro-1H-indol-2-yl)boronic acid in chemical reactions involves its role as a boronic acid reagent in Suzuki-Miyaura coupling The boron atom in the compound forms a complex with the palladium catalyst, facilitating the transfer of the organic group to the palladium center

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
(6-Chloro-1H-indol-2-yl)boronic acid	6-Cl, 2-B(OH)₂	C₈H₆BClNO₂	195.41	Hypothesized anticancer activity
(6-Bromo-1H-indol-2-yl)boronic acid	6-Br, 2-B(OH)₂	C₈H₇BBrNO₂	239.86	Higher molecular weight; similar reactivity
6-Chloro-1-methylindole-2-boronic acid	6-Cl, 1-CH₃, 2-B(OH)₂	C₉H₈BClNO₂	209.63	Improved lipophilicity due to methyl group
B-(3-Methyl-1H-indol-6-yl)boronic acid	3-CH₃, 6-B(OH)₂	C₉H₁₀BNO₂	182.99	Altered binding affinity for diols

Key Observations :

• Chlorine vs.
• Methyl Group Effects : Addition of a methyl group (e.g., at the 1-position) improves lipid solubility, which may influence membrane permeability .
• pKa Considerations : Boronic acids with electron-withdrawing groups (e.g., -Cl) typically exhibit lower pKa values, enabling better diol binding at physiological pH compared to analogs like 3-AcPBA or 4-MCPBA .

Table 2: Antiproliferative and Inhibitory Activities

Compound Name	Biological Activity	IC₅₀/Ki Value	Model System	Reference
(6-Chloro-1H-indol-2-yl)boronic acid	Anticancer (predicted)	Not reported	-
6-Hydroxynaphthalen-2-yl boronic acid	Antiproliferative	0.1969 µM	4T1 breast cancer cells
Phenanthren-9-yl boronic acid	Antiproliferative	0.2251 µM	4T1 breast cancer cells
FL-166 (bifunctional aryl boronic acid)	SARS-CoV-2 3CLpro inhibition	Ki = 40 nM	SARS-CoV-2 protease

Key Findings :

• While direct data on (6-chloro-1H-indol-2-yl)boronic acid’s antiproliferative effects are lacking, structurally similar boronic acids (e.g., 6-hydroxynaphthalen-2-yl) show potent activity in triple-negative breast cancer models .
• The chloro substituent may enhance metabolic stability compared to hydroxyl or methyl groups, though solubility challenges (precipitation in culture media) are common among hydrophobic analogs .

Diol Binding and Sensor Development :

• Boronic acids bind diols via reversible esterification, a property exploited in glucose sensing. The pKa of (6-chloro-1H-indol-2-yl)boronic acid is likely lower than phenylboronic acid derivatives, enabling stronger binding at physiological pH .
• Modifications like the indole scaffold may improve selectivity for specific sugars or biomolecules compared to simpler arylboronic acids .

Enzyme Inhibition :

• The boronic acid group can covalently target serine residues in proteases. For example, β-amido boronic acids show binding affinities in the µM range, suggesting that indolyl derivatives could be optimized for similar interactions .

Biological Activity

(6-chloro-1H-indol-2-yl)boronic acid is a boronic acid derivative of indole, which is a significant heterocyclic compound known for its diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

The structure of (6-chloro-1H-indol-2-yl)boronic acid includes a boronic acid functional group attached to an indole ring at the 2-position, with a chlorine substituent at the 6-position. This configuration is critical for its chemical reactivity and biological interactions.

Boronic acids, including (6-chloro-1H-indol-2-yl)boronic acid, are known to form reversible covalent bonds with diols and other nucleophiles. This property allows them to participate in various biochemical processes, such as enzyme inhibition and molecular sensing. The presence of the indole moiety may also enhance the compound's ability to interact with biological targets.

Anticancer Activity

Research indicates that indole derivatives, including (6-chloro-1H-indol-2-yl)boronic acid, exhibit significant anticancer properties. For instance, studies on related compounds have shown their efficacy in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines . The mechanism often involves the inhibition of key proteases involved in cancer metastasis.

Compound	Cancer Cell Line	IC50 (µM)	Mechanism
(6-chloro-1H-indol-2-yl)boronic acid	MCF-7	18.76 ± 0.62	Cytotoxicity
HMA Derivatives	SCK Mammary Carcinoma	Not specified	Inhibition of uPA

Antibacterial Activity

The compound has shown potential antibacterial activity against various strains, including Escherichia coli. The effectiveness is attributed to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli ATCC 25922	6.50 mg/mL

Antioxidant Activity

Boronic acids are recognized for their antioxidant properties. Studies have demonstrated that (6-chloro-1H-indol-2-yl)boronic acid can scavenge free radicals effectively, contributing to its potential as a therapeutic agent in oxidative stress-related conditions .

Study on Indole Derivatives

A study evaluated the biological effects of various indole derivatives, including (6-chloro-1H-indol-2-yl)boronic acid. The results indicated that these compounds could significantly inhibit tumor growth in vivo and showed promise as therapeutic agents against resistant cancer cell lines .

Evaluation of Antimicrobial Properties

In another study focusing on the antimicrobial properties of boronic acids, (6-chloro-1H-indol-2-yl)boronic acid was included in formulations tested against multiple bacterial strains. The findings suggested that it possesses moderate to high antibacterial activity, supporting its use in pharmaceutical applications targeting bacterial infections .